molecular formula C11H14ClN B8281990 1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene hydrochloride

1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene hydrochloride

Cat. No.: B8281990
M. Wt: 195.69 g/mol
InChI Key: PKHKNWGPTDPZRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene hydrochloride is a useful research compound. Its molecular formula is C11H14ClN and its molecular weight is 195.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14ClN

Molecular Weight

195.69 g/mol

IUPAC Name

5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene;hydrochloride

InChI

InChI=1S/C11H13N.ClH/c1-2-8-4-5-10-11(8)9(3-1)6-7-12-10;/h1-3,10,12H,4-7H2;1H

InChI Key

PKHKNWGPTDPZRW-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C3C1NCCC3=CC=C2.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2a,3,4,5-Tetrahydro-2H-3-aza-acenaphthylen-1-one (2 g, 11.5 mmol) in 6 N hydrochloric acid (150 ml) containing 10% Pd/C was hydrogenated at 50 psi of H2 for 24 h. The catalyst was filtered, the solution was basified with 20% NaOH and extracted with dichloromethane (3×150 ml). The organic layers were dried over Na2SO4 and concentrated to dryness to afford a colorless oil (1.6 g, 85% yield) identified as 1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene. The addition of 2.8 N hydrochloric acid in ethanol yielded the hydrochloride as a white solid, which was collected by filtration.
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